Cas no 41604-74-4 (2-(3-chloropropyl)-1H-imidazole)

2-(3-chloropropyl)-1H-imidazole structure

41604-74-4 structure

Product Name:2-(3-chloropropyl)-1H-imidazole

CAS No:41604-74-4

MF:C₆H₉ClN₂

MW:144.602060079575

CID:3219414

PubChem ID:15043904

Update Time:2025-04-21

2-(3-chloropropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1H-IMIDAZOLE, 2-(3-CHLOROPROPYL)-
- 2-(3-chloropropyl)-1H-imidazole
- EN300-101512
- 41604-74-4
- SCHEMBL9454
- AKOS006346804
- Inchi： 1S/C6H9ClN2/c7-3-1-2-6-8-4-5-9-6/h4-5H,1-3H2,(H,8,9)
- InChI Key： OLOFOLZWOJTRCH-UHFFFAOYSA-N
- SMILES： C1(CCCCl)NC=CN=1

Computed Properties

Exact Mass: 144.0454260Da
Monoisotopic Mass: 144.0454260Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 77.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 28.7Å²

2-(3-chloropropyl)-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-101512-0.05g	2-(3-chloropropyl)-1H-imidazole	41604-74-4	95%	0.05g	$443.0	2023-10-28
Enamine	EN300-101512-0.1g	2-(3-chloropropyl)-1H-imidazole	41604-74-4	95%	0.1g	$464.0	2023-10-28
Enamine	EN300-101512-0.25g	2-(3-chloropropyl)-1H-imidazole	41604-74-4	95%	0.25g	$485.0	2023-10-28
Enamine	EN300-101512-0.5g	2-(3-chloropropyl)-1H-imidazole	41604-74-4	95%	0.5g	$507.0	2023-10-28
Enamine	EN300-101512-1.0g	2-(3-chloropropyl)-1H-imidazole	41604-74-4		1g	$528.0	2023-06-10
Enamine	EN300-101512-2.5g	2-(3-chloropropyl)-1H-imidazole	41604-74-4	95%	2.5g	$1034.0	2023-10-28
Enamine	EN300-101512-5.0g	2-(3-chloropropyl)-1H-imidazole	41604-74-4		5g	$1530.0	2023-06-10
Enamine	EN300-101512-10.0g	2-(3-chloropropyl)-1H-imidazole	41604-74-4		10g	$2269.0	2023-06-10
Enamine	EN300-101512-1g	2-(3-chloropropyl)-1H-imidazole	41604-74-4	95%	1g	$528.0	2023-10-28
Enamine	EN300-101512-5g	2-(3-chloropropyl)-1H-imidazole	41604-74-4	95%	5g	$1530.0	2023-10-28

2-(3-chloropropyl)-1H-imidazole Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

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